Cas no 52762-53-5 (4-Nonanone, 6-hydroxy-)

• Product Name: 4-Nonanone, 6-hydroxy-
• CAS No: 52762-53-5
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 358908
• PubChem ID: 22287595
• Update Time: 2025-04-19

4-Nonanone, 6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 4-Nonanone, 6-hydroxy-
• 6-hydroxynonan-4-one
• 4-Nonanone,6-hydroxy
• 6-hydroxy-4-nonanone
• 6-hydroxy-nonan-4-one
• SCHEMBL6064456
• DTXSID10624397
• 52762-53-5

• Inchi： 1S/C9H18O2/c1-3-5-8(10)7-9(11)6-4-2/h8,10H,3-7H2,1-2H3
• InChI Key： MRCPQWJUIUDGMZ-UHFFFAOYSA-N
• SMILES： OC(CC(CCC)=O)CCC

Computed Properties

• Exact Mass: 158.13100
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 1.90670